4-(2-(3,4,5-Trimethoxybenzoyl)carbohydrazonoyl)phenyl 3-chlorobenzoate

• Molecular Formula: C24H21ClN2O6
• Molecular Weight: 468.9 g/mol
• IUPAC Name: [4-[(E)-[(3,4,5-trimethoxybenzoyl)hydrazinylidene]methyl]phenyl] 3-chlorobenzoate
• InChI: InChI=1S/C24H21ClN2O6/c1-30-20-12-17(13-21(31-2)22(20)32-3)23(28)27-26-14-15-7-9-19(10-8-15)33-24(29)16-5-4-6-18(25)11-16/h4-14H,1-3H3,(H,27,28)/b26-14+
• InChI Key: KGFMVHQHLCYPOV-VULFUBBASA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N/N=C/C2=CC=C(C=C2)OC(=O)C3=CC(=CC=C3)Cl
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NN=CC2=CC=C(C=C2)OC(=O)C3=CC(=CC=C3)Cl

Description

4-(2-(3,4,5-Trimethoxybenzoyl)carbohydrazonoyl)phenyl 3-chlorobenzoate is a complex organic compound with the molecular formula C24H21ClN2O6 and a molecular weight of 468.898

Preparation Methods

The synthesis of 4-(2-(3,4,5-Trimethoxybenzoyl)carbohydrazonoyl)phenyl 3-chlorobenzoate typically involves multiple steps, starting with the preparation of the core structures and subsequent functionalization. The synthetic route often includes the following steps:

Formation of the Trimethoxybenzoyl Core: This involves the reaction of 3,4,5-trimethoxybenzoic acid with suitable reagents to form the benzoyl derivative.

Carbohydrazonoyl Formation: The benzoyl derivative is then reacted with hydrazine to form the carbohydrazonoyl intermediate.

Coupling with Chlorobenzoate: Finally, the carbohydrazonoyl intermediate is coupled with 3-chlorobenzoic acid under specific conditions to yield the target compound.

Chemical Reactions Analysis

4-(2-(3,4,5-Trimethoxybenzoyl)carbohydrazonoyl)phenyl 3-chlorobenzoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorobenzoate moiety, where the chlorine atom can be replaced by other nucleophiles.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines and thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-(2-(3,4,5-Trimethoxybenzoyl)carbohydrazonoyl)phenyl 3-chlorobenzoate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs and treatments.

Industry: While its industrial applications are limited, it may be used in the development of specialized materials and chemical products.

Mechanism of Action

The mechanism of action of 4-(2-(3,4,5-Trimethoxybenzoyl)carbohydrazonoyl)phenyl 3-chlorobenzoate involves its interaction with specific molecular targets and pathways. Studies have shown that compounds with similar structures can inhibit enzymes like carbonic anhydrase and disrupt cellular processes such as tubulin polymerization . These interactions can lead to various biological effects, including the induction of cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

4-(2-(3,4,5-Trimethoxybenzoyl)carbohydrazonoyl)phenyl 3-chlorobenzoate can be compared with other compounds containing the trimethoxybenzoyl group. Similar compounds include:

4-(2-(3,4,5-Trimethoxybenzoyl)carbohydrazonoyl)phenyl 3,4-dimethoxybenzoate: This compound has a similar structure but with additional methoxy groups, which may alter its chemical and biological properties.

4-(2-(3,4,5-Trimethoxybenzoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate:

The uniqueness of 4-(2-(3,4,5-Trimethoxybenzoyl)carbohydrazonoyl)phenyl 3-chlorobenzoate lies in its specific combination of functional groups, which confer distinct chemical reactivity and biological activity.